Cas no 1806398-02-6 (4-Chloro-3-ethylphenylpropanal)

• Product Name: 4-Chloro-3-ethylphenylpropanal
• CAS No: 1806398-02-6
• MF: C₁₁H₁₃ClO
• MW: 196.673322439194
• CID: 4962041
• Update Time: 2025-05-19

4-Chloro-3-ethylphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-ethylphenylpropanal

• Inchi： 1S/C11H13ClO/c1-3-9-6-10(8(2)7-13)4-5-11(9)12/h4-8H,3H2,1-2H3
• InChI Key： CRFHOGZSCPDHJG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1CC)C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1

Additional information on 4-Chloro-3-ethylphenylpropanal

Professional Introduction to 4-Chloro-3-ethylphenylpropanal (CAS No. 1806398-02-6)

4-Chloro-3-ethylphenylpropanal, with the chemical formula C₁₀H₁₃ClO, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloro-substituted phenyl ring and an aldehyde functional group at the terminal position of a propyl chain. The presence of these functional groups makes it a versatile intermediate in the synthesis of various pharmacologically active molecules.

The 4-Chloro-3-ethylphenylpropanal CAS No. 1806398-02-6 has garnered attention due to its potential applications in the development of novel therapeutic agents. Recent studies have highlighted its role as a precursor in the synthesis of complex organic molecules, particularly those with implications in medicinal chemistry. The chloro-substituent on the phenyl ring enhances the electrophilicity of the molecule, making it an attractive candidate for further functionalization through various chemical reactions such as nucleophilic substitution and condensation reactions.

In the realm of pharmaceutical research, 4-Chloro-3-ethylphenylpropanal has been explored for its potential in the development of small-molecule inhibitors targeting specific biological pathways. The aldehyde group at the end of the propyl chain provides a reactive site for forming covalent bonds with other biomolecules, which is crucial for designing drugs that interact with biological targets in a precise manner. This property has made it a valuable building block in the synthesis of drug candidates aimed at treating various diseases.

Recent advancements in synthetic methodologies have further enhanced the utility of 4-Chloro-3-ethylphenylpropanal. Researchers have developed novel catalytic systems that facilitate efficient transformations of this compound into more complex structures. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce additional functional groups onto the phenyl ring, thereby expanding the chemical space available for drug discovery.

The structural motif present in 4-Chloro-3-ethylphenylpropanal is also relevant in materials science, particularly in the design of advanced polymers and liquid crystals. The chloro-substituent and aldehyde group contribute to unique electronic and optical properties, making this compound a candidate for applications in optoelectronic devices and smart materials.

In conclusion, 4-Chloro-3-ethylphenylpropanal (CAS No. 1806398-02-6) represents a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features and reactivity make it an indispensable intermediate in synthetic chemistry, enabling the development of novel therapeutic agents and advanced materials. As research continues to uncover new synthetic pathways and applications, this compound is poised to play an increasingly important role in scientific innovation.